![molecular formula C14H17NO3 B1383174 Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate CAS No. 1823862-50-5](/img/structure/B1383174.png)
Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate
Overview
Description
“Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate” is a chemical compound with the CAS Number: 1823862-50-5 . It has a molecular weight of 247.29 and its IUPAC name is this compound . The compound is in the form of a pale-yellow to yellow-brown liquid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C14H17NO3/c16-13(18-8-12-4-2-1-3-5-12)15-7-6-14(9-15)10-17-11-14/h1-5H,6-11H2 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a pale-yellow to yellow-brown liquid . It has a molecular weight of 247.29 .Scientific Research Applications
Synthesis and Drug Discovery
- New classes of thia/oxa-azaspiro[3.4]octanes, including variants like Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate, have been synthesized for use as novel, multifunctional, and structurally diverse modules in drug discovery (Li, Rogers-Evans, & Carreira, 2013).
Electrophilic Amination
- Electrophilic amination reactions involving 1-oxa-2-azaspiro compounds have been studied, offering insights into the synthesis of complex structures relevant to medicinal chemistry (Andreae, Schmitz, Wulf, & Schulz, 1992).
Cycloaddition Reactions
- Highly regioselective 1,3-dipolar cycloaddition reactions with C-aryl- and C-carbamoylnitrones have been utilized to synthesize methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, a class of compounds related to this compound (Molchanov & Tran, 2013).
Stereochemistry and Conformational Analysis
- Studies on the crystal structure and molecular conformation of related 1-oxa-2-azaspiro compounds provide valuable information on the stereochemistry and stability of these molecules, which is critical in drug design and synthesis (Manjunath et al., 2011).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
benzyl 2-oxa-7-azaspiro[3.4]octane-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c16-13(18-8-12-4-2-1-3-5-12)15-7-6-14(9-15)10-17-11-14/h1-5H,6-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBFOOYUUIJXKCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC12COC2)C(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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